Cas no 1805582-31-3 (3-Bromo-6-cyano-2-ethylbenzoic acid)

• Product Name: 3-Bromo-6-cyano-2-ethylbenzoic acid
• CAS No: 1805582-31-3
• MF: C₁₀H₈BrNO₂
• MW: 254.080021858215
• CID: 5009382
• Update Time: 2025-05-22

3-Bromo-6-cyano-2-ethylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-6-cyano-2-ethylbenzoic acid

• Inchi： 1S/C10H8BrNO2/c1-2-7-8(11)4-3-6(5-12)9(7)10(13)14/h3-4H,2H2,1H3,(H,13,14)
• InChI Key： CFINQGSFJKIOTM-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C#N)C(C(=O)O)=C1CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 271
• XLogP3: 2.7
• Topological Polar Surface Area: 61.1

Additional information on 3-Bromo-6-cyano-2-ethylbenzoic acid

Research Briefing on 3-Bromo-6-cyano-2-ethylbenzoic acid (CAS: 1805582-31-3) in Chemical Biology and Pharmaceutical Applications

3-Bromo-6-cyano-2-ethylbenzoic acid (CAS: 1805582-31-3) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This briefing synthesizes the latest findings on its synthetic applications, biological activities, and potential therapeutic uses. The compound's unique structural features, including the bromo and cyano substituents, make it a versatile intermediate for the development of novel bioactive molecules.

Recent synthetic studies have demonstrated the utility of 3-Bromo-6-cyano-2-ethylbenzoic acid as a key building block in palladium-catalyzed cross-coupling reactions. A 2023 study published in the Journal of Medicinal Chemistry (DOI: 10.1021/acs.jmedchem.3c00512) reported its successful application in Suzuki-Miyaura couplings to generate a series of biaryl derivatives with enhanced pharmacological properties. The electron-withdrawing cyano group was found to significantly influence the reactivity of the bromo substituent in these transformations.

In drug discovery research, this compound has shown promise as a precursor for kinase inhibitors. Molecular docking studies published in Bioorganic & Medicinal Chemistry Letters (2023, 33, 128456) suggest that derivatives of 3-Bromo-6-cyano-2-ethylbenzoic acid exhibit favorable binding interactions with the ATP-binding sites of several cancer-related kinases. Particularly noteworthy is its potential in developing selective inhibitors for EGFR mutants resistant to current therapies.

The metabolic stability and pharmacokinetic properties of 3-Bromo-6-cyano-2-ethylbenzoic acid derivatives were investigated in a recent ADMET study (European Journal of Pharmaceutical Sciences, 2023, 185, 106418). The ethyl substitution at the 2-position was found to confer improved metabolic stability compared to analogous methyl-substituted compounds, while maintaining favorable solubility profiles. These findings support its continued exploration in medicinal chemistry programs.

Emerging applications in chemical biology include its use as a photoaffinity labeling probe. A Nature Chemical Biology publication (2023, 19, 567-575) described the development of a diazirine-containing derivative of 3-Bromo-6-cyano-2-ethylbenzoic acid for target identification studies. The compound's ability to crosslink with proximal proteins upon UV irradiation makes it valuable for mapping protein-small molecule interactions.

Current challenges in the field include optimizing the synthetic scalability of 3-Bromo-6-cyano-2-ethylbenzoic acid and its derivatives, as well as further characterizing its off-target effects in biological systems. Ongoing research efforts are focused on developing more efficient synthetic routes and expanding its application in fragment-based drug discovery. The compound's unique combination of reactivity and physicochemical properties positions it as an important tool in contemporary drug discovery and chemical biology research.